Cas no 1117-60-8 (1-Octanol,3,7-dimethyl-, (3R)-)

• Product Name: 1-Octanol,3,7-dimethyl-, (3R)-
• CAS No: 1117-60-8
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 142346
• PubChem ID: 6999991
• Update Time: 2025-07-21

1-Octanol,3,7-dimethyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol,3,7-dimethyl-, (3R)-
• (3R)-3,7-dimethyl-octan-1-ol
• (R)-3,7-dimethyl-1-octanol
• (+)-(R)-Dihydrocitronellol
• (R)-(+)-3,7-Dimethyloctanol
• (R)-Dihydrocitronellol
• (R)-Tetrahydrogeraniol
• 1-Octanol, 3,7-dimethyl-, (R)-(+)- (8CI)
• 1-Octanol,3,7-dimethyl-, (R)-
• DTXSID201310268
• (R)-3,7-Dimethyloctan-1-ol
• 1117-60-8
• (r)-3,7-dimethyl-octan-1-ol
• (3R)-3,7-Dimethyl-1-octanol
• SCHEMBL8846723
• PRNCMAKCNVRZFX-SNVBAGLBSA-N
• (3R)-3,7-dimethyloctan-1-ol

• Inchi： 1S/C10H22O/c1-9(2)5-4-6-10(3)7-8-11/h9-11H,4-8H2,1-3H3/t10-/m1/s1
• InChI Key： PRNCMAKCNVRZFX-SNVBAGLBSA-N
• SMILES： OCC[C@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 264.20904
• Monoisotopic Mass: 158.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.6

Experimental Properties

• Density: 0.8454 (estimate)
• Melting Point: -1.53°C (estimate)
• Boiling Point: 212.55°C
• Refractive Index: 1.4097 (estimate)
• PSA: 29.46
• LogP: 2.83120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 1-Octanol,3,7-dimethyl-, (3R)-

Chemical Profile of 1-Octanol,3,7-dimethyl-, (3R) and Its CAS No. 1117-60-8

The compound 1-Octanol,3,7-dimethyl-, (3R), identified by the CAS number 1117-60-8, is a specialized organic molecule with significant applications in the field of chemical biology and pharmaceutical research. This aliphatic alcohol derivative is characterized by its unique structural properties, which include a branched octyl chain with methyl substituents at the 3rd and 7th carbon positions, along with a specific (3R) stereochemical configuration. These features make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical assays.

In recent years, the study of chiral alcohols has gained considerable attention due to their role in asymmetric synthesis and their biological activity. The (3R) configuration of 1-Octanol,3,7-dimethyl-, (3R) specifically imparts distinct interactions with biological systems, making it a subject of interest in drug discovery and development. Researchers have been exploring its utility as a building block for more complex molecules, particularly in the synthesis of enantiomerically pure compounds that exhibit enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the design of novel ligands for enzyme inhibition. Enzymes are highly selective catalysts in biological systems, and their activity often depends on the precise spatial arrangement of substrates. The stereochemistry of 1-Octanol,3,7-dimethyl-, (3R) allows for tailored interactions with enzyme active sites, which could lead to the development of more effective enzyme inhibitors. For instance, studies have shown that derivatives of this compound can modulate the activity of certain metabolic enzymes, potentially offering therapeutic benefits in areas such as metabolic disorders and inflammation.

Furthermore, the compound’s structural motif has been investigated for its role in membrane interactions. Aliphatic alcohols with branched structures are known to influence membrane fluidity and permeability, which are critical factors in drug delivery systems. The presence of methyl groups at specific positions enhances its solubility and stability in both aqueous and lipid environments, making it a promising candidate for formulating novel drug delivery vehicles. Recent advancements in nanotechnology have leveraged this property to develop targeted drug delivery systems that improve bioavailability and reduce side effects.

The pharmaceutical industry has also been interested in 1-Octanol,3,7-dimethyl-, (3R) for its potential as an adjuvant in vaccine formulations. Adjuvants enhance immune responses by modulating the activity of immune cells. The compound’s ability to interact with cellular membranes and signaling pathways makes it a candidate for enhancing vaccine efficacy. Preclinical studies have demonstrated that incorporating derivatives of this alcohol into vaccine formulations can lead to stronger and more durable immune responses against pathogens.

From a synthetic chemistry perspective, 1-Octanol,3,7-dimethyl-, (3R) serves as an important intermediate in the production of more complex organic molecules. Its unique stereochemistry allows chemists to construct enantiomerically pure compounds through asymmetric synthesis pathways. This is particularly relevant in pharmaceuticals, where the enantiomeric purity of a drug can significantly impact its efficacy and safety profile. The compound’s versatility has led to its use in synthesizing intermediates for active pharmaceutical ingredients (APIs) that target various therapeutic areas.

The environmental impact of using 1-Octanol,3,7-dimethyl-, (3R) has also been studied due to growing concerns about sustainable chemical practices. Researchers have explored biocatalytic methods for producing this compound from renewable feedstocks, reducing reliance on traditional petrochemical sources. Such green chemistry approaches align with global efforts to minimize environmental footprints while maintaining high standards of chemical production.

In conclusion,1-Octanol,3,7-dimethyl-, (3R) is a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features and stereochemical configuration make it valuable for enzyme inhibition studies、membrane interactions、drug delivery systems、vaccine adjuvants，and synthetic chemistry applications。Ongoing research continues to uncover new possibilities for leveraging this compound’s properties，underscoring its importance as a cornerstone molecule in modern chemical biology。